![molecular formula C26H22N2O5 B5499014 2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(4-nitrophenyl)-2-propen-1-one](/img/structure/B5499014.png)
2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(4-nitrophenyl)-2-propen-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(4-nitrophenyl)-2-propen-1-one, also known as BBP or Butyrophenone, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(4-nitrophenyl)-2-propen-1-one is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is necessary for cell division. This leads to the accumulation of cells in the G2/M phase of the cell cycle, ultimately resulting in cell death.
Biochemical and Physiological Effects
This compound has been shown to exhibit cytotoxic activity against a variety of cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in these cells. In addition, this compound has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is necessary for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(4-nitrophenyl)-2-propen-1-one in lab experiments is its high potency, which allows for the use of lower concentrations compared to other anticancer drugs. However, this compound is also known to be highly toxic, which can limit its use in certain experiments. In addition, this compound is relatively unstable and can degrade over time, which can affect its efficacy.
Future Directions
There are several areas of research that could benefit from further investigation of 2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(4-nitrophenyl)-2-propen-1-one. One area is the development of more stable derivatives of this compound that can be used in clinical trials. Another area is the investigation of the potential use of this compound in combination with other anticancer drugs to enhance its efficacy. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as material science and analytical chemistry.
Conclusion
In conclusion, this compound is a chemical compound that has shown promise in a variety of scientific fields. Its potential applications in medicinal chemistry, material science, and analytical chemistry make it a valuable compound for further investigation. While there are limitations to its use, further research into this compound and its derivatives could lead to the development of new and more effective treatments for cancer and other diseases.
Synthesis Methods
2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(4-nitrophenyl)-2-propen-1-one can be synthesized using a variety of methods, including the Knoevenagel condensation reaction. This reaction involves the condensation of an aldehyde or ketone with a malononitrile or a derivative thereof, followed by cyclization to form the benzoxazole ring. The resulting compound can then be further modified to obtain this compound.
Scientific Research Applications
2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(4-nitrophenyl)-2-propen-1-one has been studied for its potential applications in a variety of fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been shown to exhibit antitumor activity in vitro and in vivo, making it a promising candidate for the development of anticancer drugs. In material science, this compound has been used as a fluorescent probe for the detection of metal ions, while in analytical chemistry, it has been used as a derivatizing agent for the analysis of amino acids and peptides.
properties
IUPAC Name |
(E)-2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(4-nitrophenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N2O5/c1-2-3-16-32-21-14-10-19(11-15-21)25(29)22(17-18-8-12-20(13-9-18)28(30)31)26-27-23-6-4-5-7-24(23)33-26/h4-15,17H,2-3,16H2,1H3/b22-17- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWBUZTSQHYLNPR-XLNRJJMWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCOC1=CC=C(C=C1)C(=O)/C(=C/C2=CC=C(C=C2)[N+](=O)[O-])/C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.